Cas no 52284-17-0 (Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-)
52284-17-0 structure
Product Name:Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-
CAS No:52284-17-0
MF:C18H18
MW:234.335525035858
CID:359987
PubChem ID:59700393
Update Time:2025-04-19
Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2-[2-(2,5-dimethylphenyl)ethynyl]-1,4-dimethylbenzene
- DTXSID30732685
- 1,1'-(Ethyne-1,2-diyl)bis(2,5-dimethylbenzene)
- 52284-17-0
- Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-
-
- Inchi: 1S/C18H18/c1-13-5-7-15(3)17(11-13)9-10-18-12-14(2)6-8-16(18)4/h5-8,11-12H,1-4H3
- InChI Key: JSZZIZUTNYNHQN-UHFFFAOYSA-N
- SMILES: C1(C)C=CC(C)=CC=1C#CC1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 234.14094
- Monoisotopic Mass: 234.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
52284-17-0 (Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-) Related Products
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